Cas no 115595-27-2 (4-(3-Butenyloxy)benzoic acid)

• Product Name: 4-(3-Butenyloxy)benzoic acid
• CAS No: 115595-27-2
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.2112
• MDL: MFCD00191325
• CID: 130825
• PubChem ID: 87564488

4-(3-Butenyloxy)benzoic acid Properties

Names and Identifiers

• 4-(But-3-en-1-yloxy)benzoic acid
• 4-(3-Butenyloxy)benzoic Acid
• Benzoic acid,4-(3-buten-1-yloxy)-
• 4-but-3-enoxybenzoic acid
• 4-(But-3-en-1-yloxy)
• QXZIOUAINSTHGI-UHFFFAOYSA-N
• p-(3-Butenyloxy)benzoic acid
• 4-(3-Butenyloxy)benzoicAcid
• 4-But-3-enyloxy-benzoic acid
• 4-(but-3-enyloxy)benzoic acid
• 4-(3-butenyloxy) benzoic acid
• QXZIOUAINSTHGI-UHFFFAOYSA-
• 4-(but-3-enyloxy)-benzoic acid
• 4-(3-Butenyloxy)benzoic acid #
• Benzoic acid, 4-(3-butenyloxy)-
• T70106
• Benzoic acid, 4-(3-buten-1-yloxy)-
• CS-0181817
• DTXSID30337750
• AKOS009157900
• SCHEMBL3313611
• 115595-27-2
• InChI=1/C11H12O3/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h2,4-7H,1,3,8H2,(H,12,13)
• AS-61774
• MFCD00191325
• 4-(3-Butenyloxy)benzoic Acid, 98%
• B1585
• 4-(But-3-en-1-yloxy)benzoicacid
• 4-(3-Butenyloxy)benzoic acid, AldrichCPR

• MDL： MFCD00191325
• InChIKey： QXZIOUAINSTHGI-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h2,4-7H,1,3,8H2,(H,12,13)
• SMILES： O(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])=C([H])[H]

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.33970
• PSA: 46.53000
• Refractive Index: 1.539
• Boiling Point: 327°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 126.9°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.126

4-(3-Butenyloxy)benzoic acid Security Information

• Symbol:
• Safety Instruction： H303+H313+H333
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-(3-Butenyloxy)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%